2H-3,1-Benzoxazine, 2-(2-furanyl)-1,4-dihydro-4,4-diphenyl-

• IUPAC Name: 2-(furan-2-yl)-4,4-diphenyl-1,2-dihydro-3,1-benzoxazine
• InChI: InChI=1S/C24H19NO2/c1-3-10-18(11-4-1)24(19-12-5-2-6-13-19)20-14-7-8-15-21(20)25-23(27-24)22-16-9-17-26-22/h1-17,23,25H
• InChI Key: DCZHJBLDUSQNDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2(C3=CC=CC=C3NC(O2)C4=CC=CO4)C5=CC=CC=C5
• Molecular Formula: C24H19NO2
• DSSTOX Substance ID: DTXSID60425018
• Molecular Weight: 353.4 g/mol
• CAS No.: 93338-95-5

Description

2H-3,1-Benzoxazine, 2-(2-furanyl)-1,4-dihydro-4,4-diphenyl- is a useful research compound. Its molecular formula is C24H19NO2 and its molecular weight is 353.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(2-furyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine is 353.141578849 g/mol and the complexity rating of the compound is 465. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Neuroprotective Agents

2-Alkylamino-substituted-1,4-benzoxazine derivatives have been identified as potential neuroprotective agents. These compounds, including 2-(2-furyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine analogs, have been synthesized and evaluated for their ability to inhibit oxidative stress-mediated neuronal degeneration in vitro. One of the derivatives, 3l, demonstrated potent neuroprotective activity without intrinsic cytotoxicity and was effective in an animal model of excitotoxic lesions in newborn mice (Blattes et al., 2005).

Herbicidal Activity

Benzoxazine derivatives have been explored as a new chemical family of diphenyl ether herbicides. These compounds exhibit strong peroxidizing herbicidal activity against both mono- and dicotyledonous species in preemergence and postemergence tests. The introduction of a fluorine atom into the trifluoromethylbenzene moiety, combined with an oxazine ring, led to the most active herbicide compounds (Sumida et al., 1995).